(2022). Richard Hadley Holm: A Remembrance and A Tribute. Comments on Inorganic Chemistry: Vol. 42, No. 2, pp. 61-108.

ABSTRACT In oxidations by nitric acid (HNO3), such as the dissolution of gold (Au) in aqua regia, mixtures of nitrogen monoxide (NO) and nitrogen dioxide (NO2) are produced. In this article, the exact processes through which these two nitrogen oxides are produced were discussed. It was shown that in the processes of dissolution in HNO3 or aqua regia, NO2 is never a direct product of oxidations by HNO3. It was also explained that in such processes, NO2 is always produced from HNO3 and NO reacting. Further, the effect of the concentration of HNO3 was discussed in light of thermodynamic calculations.

ABSTRACTIn this Comment, the content of the book by B.I. Kharisov, O.V. Kharissova, Carbon Allotropes: Metal-Complex Chemistry, Properties and Applications, published in 2019 by Springer Nature Publishing, has been characterized in detail. A great amount of information presented in this book is devoted to numerous varieties (allotropic modifications) of elemental carbon, each of which currently has not only purely academic, but also significant practical interest. This book is important for researchers working in the field of inorganic chemistry of carbon, as well as researchers in the field of chemistry of coordination compounds, which has traditionally been classified as inorganic chemistry since its inception.

ABSTRACT Owing to their highly ordered crystalline structures and ease of introducing different electroactive meta ions and ligands, metal–organic frameworks (MOFs) have emerged as promising electrical and ion conducting materials. In this minireview, we highlighted recent advances in guest-induced electronic and ionic conductivity of MOFs, which are otherwise insulators or poor conductors. Examples of conductivity enhancement upon guest-induced framework oxidation or reduction, π-donor/acceptor stack formation, crosslinking of coordinatively unsaturated nodes, and binding of mobile Li+ and Mg2+ with the MOFs are discussed. Graphical abstract

ABSTRACTMXenes and MXene-based materials exhibited unique properties such as remarkable conductivity, hydrophilicity, high ion transport features, low diffusion barrier, biocompatibility, and suitable surface area, which make them promising candidates for sensing and imaging applications in the field of biomedicine (especially cancer diagnosis/imaging), analytical chemistry, and (bio)sensing. These two-dimensional (2D) materials with suitable surface functionalization or modification can be considered as the next-generation structures for cancer diagnosis with high biocompatibility, stability, and adoption capacity. In the field of cancer diagnosis and imaging, MXenes with great potentials and unique physicochemical structures should be further evaluated by researchers, especially for their biosafety, biocompatibility, stability, and biodegradability. Future studies should move toward specific clinical evaluations as well as industrial and up-scalable production of innovative functionalized MXenes and MXene-based materials with efficient cancer diagnostic potentials. In this review, recent advances related to the cancer diagnostic applications of MXenes and MXene-based materials are highlighted, focusing on current challenges and future perspectives.

ABSTRACTThe interactions between transition metals and sulfur have long been studied for potential applications in catalysis and energy storage and due to the relevance of these motifs in biological and geological systems. Complexes with sulfur-containing ligands can undergo redox transformations centered on sulfur as well as at the metal. Sulfur also readily catenates with other sulfur centers to form polysulfur motifs. Here, the synthesis and structures of notable examples of metal complexes with sulfur-containing ligands (sulfido, polysulfido, and polysulfanido) are described. Aspects of sulfur-centered redox, including spectroscopic and structural considerations, and future research opportunities are highlighted.

ABSTRACT Objective is to investigate effect of preparation methods on crystal size at synthesis of Fe-doped TiO2 as a systematic review study. All references (455) were found by manual duplication and finally n = 136 records remained. After reading their titles, abstracts and full-texts, 58 relevant full-text articles were included based on the considered exclusion criteria. Finally, 21 relevant full-text articles, which consisted of crystal size data, were selected to conduct this systematic review study. The relevant publications were from 2005 to 2019. In 14 studies (66.67%), Fe-doped TiO2 was prepared by sol-gel method. In many of the studies related to sol-gel method, crystal sizes range from 5 to 25 nm. Among the applied methods for preparation of Fe-doped TiO2, ultrasonic and microwave methods on crystal sizes 58 nm and 170.24 nm were the highest volume. In general, even though the studies used the same procedures, they reported different results. It is concluded that in these studies, in addition to preparation methods, other parameters could be effected on the crystal sizes, such as type of Ti procurers. However, that should be investigated in future studies as a systematic review.

Trinuclear coinage metal metallacycles are obtained when two-coordinate metals are bonded to C, N or N, N anionic ligands of the proper symmetry to form cycles where metals alternate with bridging ligands. Cyclotrimers often exhibit semiplanar structures and mostly columnar or finite stacking in the solid state by means of metallophilic interactions. They show some peculiar properties with an impact on many different fields such as supramolecular architectures, luminescence, molecular recognition, host-guest chemistry, and acid-base chemistry. The comprehensive evaluation of the data shows that, depending on the nature of the central metal and bridging ligand, there is a fine balance of the energy involved in the inter-trimer bond cleavages and the energy gained from the formation of new intermolecular electrostatic interactions, proceeding occasionally to the chemical extreme of redox processes. In this review, a number of important developments are highlighted and systematically analyzed along with structural and computational data and chemical properties to rationalize and build a unifying leitmotif for this chemistry; the focus is made on the authors’ contributions in these areas.

ABSTRACTLinear Free Energy Relationships (LFER) logKj = a⋅logKi between the stability constants (logK) of the Mn+L complexes of ith and jth metal ions Mn+ (Ca2+, Cd2+, Co2+, Cu2+, Fe2+, La3+, Mg2+, Mn2+, Ni2+, Pb2+, Th4+, VO2+, Y3+, Zn2+) with diverse organic ligands (L) in water were analyzed. From these 432 LFER it follows that each metal ion can be described by one parameter - thermodynamic ionic radius r, and the stability constants of two metal ions Mi and Mj with a ligand L are related by the simple relationship logKj = (ri/rj)logKi. Predictive performance of this relationship was tested on 228 metal ion pairs which were not used for the radii estimations, and the number of ligands varied from 20 to 221 for these metal ion pairs. Root mean squared error RMSE and squared determination coefficient Rdet2 of the logK predictions vary from 0.50 to 2.0 for 186 test sets and from 0.849 to 0.500 for 218 test sets, respectively.

ABSTRACTNanophotocatalysts have numerous applications in the field of water splitting, dissociation of volatile organic pollutants, organic synthesis, degradation of dyes/hazardous contaminants, cancer cells inactivation, self-cleaning surfaces, hydrogen evolution, photo-electrochemical conversion, etc. Typically, to produce nanophotocatalysts, diverse conventional physicochemical strategies have been reported with some important drawbacks/limitations such as the utilization of toxic/hazardous materials, complex/expensive instruments, and time-consuming reactions. Therefore, there is a high demand for developing green, environmentally friendly, and cost-effective synthetic tactics, which can reduce or eliminate the rigorousness and complications of the conventional approaches. These nanophotocatalysts have shown high stability, good recyclability, and remarkable catalytic activity. Typically, the significant specific surface areas, the abundant functional groups, large amounts of active sites are the important advantages of the nanoscaled structures for highly photocatalytic degradation of organic pollutants. However, more elaborative studies are still needed to overcome some important limitations/drawbacks of nanophotocatalysts for industrial applications, which include the difficult separation, low selectivity, aggregation/sedimentation, low-usage of visible light, fast charge recombination, and low migration potential of photo-generated electrons and holes. This review highlights recent advances related to the greener and eco-friendly synthesis of nanophotocatalysts, as well as their environmental photocatalytic applications.